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Compound of Interest

6b-Hydroxy triamcinolone
Compound Name: ,
acetonide

Cat. No.: B1140634

CAS Number: 3869-32-7

This technical guide provides an in-depth overview of 6b-Hydroxy triamcinolone acetonide, a
major metabolite of the synthetic corticosteroid, triamcinolone acetonide. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its biochemical properties, analytical methodologies, and metabolic pathways.

Core Compound Data

6b-Hydroxy triamcinolone acetonide is chemically known as (6b,11b,16a)-9-Fluoro-6,11,21-
trinydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione.[1] It is a product
of the metabolism of triamcinolone acetonide.[1]

Property Value Reference
CAS Number 3869-32-7 [1]
Molecular Formula C24H31FO7 [1]
Molecular Weight 450.50 g/mol [1]

Metabolic Pathway
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The biotransformation of triamcinolone acetonide to 6b-Hydroxy triamcinolone acetonide is
primarily mediated by the cytochrome P450 (CYP) enzyme system, specifically isoforms
CYP3A4, CYP3A5, and CYP3A7.[2][3] This metabolic process is a key determinant of the
pharmacokinetic profile of triamcinolone acetonide.
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CYP3A4, CYP3A5, CYP3A7 Triamcinolone Acetonide Hydroxylation 6b-Hydroxy triamcinolone acetonide

Sample Preparation

Plasma Sample (500 pL)

l

Add Internal Standard
(Cortisone Acetate)

.

Liquid-Liquid Extraction
(Ethyl Acetate/Hexane)

'

Evaporation

'

Reconstitution

UPLC-ESI-MS/MS Analysis

Injection

'

UPLC Separation
(C18 Column)

'

MS/MS Detection
(ESI+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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